Cas no 919032-41-0 (3-benzyl-8-(2,3-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione)

• Product name: 3-benzyl-8-(2,3-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 919032-41-0
• MF: C₂₃H₂₃N₅O₂
• MW: 401.461024522781
• CID: 5363432

3-benzyl-8-(2,3-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-6-(2,3-dimethylphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• 3-benzyl-8-(2,3-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C23H23N5O2/c1-15-8-7-11-18(16(15)2)26-12-13-27-19-20(24-22(26)27)25(3)23(30)28(21(19)29)14-17-9-5-4-6-10-17/h4-11H,12-14H2,1-3H3
• InChI Key： UMNVYUPNWUQDLO-UHFFFAOYSA-N
• SMILES： N12CCN(C3=CC=CC(C)=C3C)C1=NC1=C2C(=O)N(CC2=CC=CC=C2)C(=O)N1C

Additional information on 3-benzyl-8-(2,3-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 3-Benzyl-8-(2,3-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919032-41-0)

The compound 3-benzyl-8-(2,3-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919032-41-0) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique imidazo[1,2-g]purine core, combined with benzyl and dimethylphenyl substituents, makes it a promising candidate for studying enzyme inhibition and receptor modulation. Researchers are particularly interested in its potential applications in targeting adenosine receptors and kinase pathways, which are critical in inflammation and metabolic disorders.

In recent years, the demand for small-molecule modulators like CAS No. 919032-41-0 has surged due to their versatility in drug discovery. This compound’s methyl and benzyl groups enhance its lipophilicity, improving membrane permeability—a key factor in optimizing bioavailability. Discussions in forums and scientific literature often highlight its resemblance to purine derivatives, which are widely explored for their therapeutic potential in neurodegenerative diseases and cancer immunotherapy.

From a synthetic chemistry perspective, the imidazo[1,2-g]purine scaffold of 919032-41-0 offers a robust platform for structural diversification. Medicinal chemists frequently search for synthetic protocols to access similar frameworks, emphasizing green chemistry and atom-economical methods. The compound’s 2,4-dione moiety also opens avenues for hydrogen-bonding interactions, a feature leveraged in rational drug design.

Beyond its chemical attributes, 3-benzyl-8-(2,3-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione aligns with trending topics in precision medicine and AI-driven drug discovery. Computational models predict its binding affinity for G-protein-coupled receptors (GPCRs), a hot topic in bioinformatics circles. Such insights are often queried in search engines, reflecting the compound’s relevance in high-throughput screening and virtual ligand screening.

To address common queries, this compound is neither a controlled substance nor associated with regulatory restrictions, making it accessible for academic and industrial research. Its stability under standard laboratory conditions further supports its utility in structure-activity relationship (SAR) studies. Researchers also explore its potential as a fluorescence probe due to its conjugated system, a niche yet growing area in chemical biology.

In summary, CAS No. 919032-41-0 represents a multifaceted tool for modern drug development. Its blend of structural complexity and pharmacological promise positions it at the intersection of chemistry, biology, and computational science—answering the demand for innovative, target-specific molecules in 21st-century research.